4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid
Overview
Description
4-Fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid (FODICA) is an organic compound with a wide range of applications in the fields of chemistry and medicine. It is a versatile synthetic intermediate and is used in the preparation of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. FODICA has also been studied for its potential as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer’s disease.
Scientific Research Applications
4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid has been studied for its potential applications in the fields of chemistry and medicine. In chemistry, 4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid has been used as a building block for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. In medicine, 4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid has been studied for its potential as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer’s disease. 4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid has also been studied for its potential as an inhibitor of the enzyme monoamine oxidase (MAO), which has been implicated in the pathogenesis of depression, anxiety, and other psychiatric disorders.
Mechanism of Action
The mechanism of action of 4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid is not fully understood. However, it is believed to act as an inhibitor of the enzyme monoamine oxidase (MAO). MAO is an enzyme involved in the metabolism of neurotransmitters, such as serotonin and dopamine. By inhibiting MAO, 4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid may increase the levels of these neurotransmitters in the brain, which may have therapeutic effects in the treatment of depression, anxiety, and other psychiatric disorders.
Biochemical and Physiological Effects
4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the enzyme monoamine oxidase (MAO) and to increase the levels of neurotransmitters, such as serotonin and dopamine, in the brain. It has also been shown to have anti-inflammatory, antioxidant, and anti-cancer effects. In animal studies, 4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid has been shown to reduce inflammation, improve glucose tolerance, and reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, with high yields and good purity. Additionally, it is a versatile synthetic intermediate, which makes it useful for the synthesis of a variety of compounds. A limitation of 4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid is that it is not approved for use in humans, so its effects on humans are not well understood.
Future Directions
There are a number of potential future directions for 4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid research. One potential direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer’s disease. Additionally, further research could be conducted to investigate its potential as an inhibitor of the enzyme monoamine oxidase (MAO) and its potential effects on the levels of neurotransmitters in the brain. Finally, further research could be conducted to investigate its potential anti-inflammatory, antioxidant, and anti-cancer effects.
Synthesis Methods
4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid can be synthesized by a variety of methods, including the reaction of 4-fluorobenzaldehyde with ethyl acetoacetate in the presence of sodium ethoxide, the reaction of 4-fluoro-2-nitrobenzaldehyde with ethyl acetoacetate in the presence of sodium ethoxide, and the reaction of 4-fluorophenylacetic acid with ethyl acetoacetate in the presence of sodium ethoxide. The most common method is the reaction of 4-fluorobenzaldehyde with ethyl acetoacetate in the presence of sodium ethoxide. This method produces 4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid in high yields and with good purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-fluorobenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "sulfuric acid", "sodium hydroxide", "hydrogen peroxide", "acetic acid", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Condensation of 4-fluorobenzaldehyde and ethyl acetoacetate in the presence of sodium ethoxide to form 4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid ethyl ester.", "Step 2: Hydrolysis of the ethyl ester using sulfuric acid to yield the corresponding carboxylic acid.", "Step 3: Decarboxylation of the carboxylic acid using sodium hydroxide to form the corresponding acid chloride.", "Step 4: Oxidation of the acid chloride using hydrogen peroxide in the presence of acetic acid to yield the target compound, 4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid.", "Step 5: Neutralization of the reaction mixture using sodium bicarbonate and purification of the product using water." ] } | |
CAS RN |
1188150-51-7 |
Product Name |
4-fluoro-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid |
Molecular Formula |
C10H7FO3 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
